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Understanding DosatiLink-1

DosatiLink-1 is a chemical compound identified as an Abelson murine leukemia (ABL) enzyme inhibitor

[1]. Here are its basic specifications:

Property Description

CAS Number 2941512-37-2 [1]

Chemical Formula C69H93Cl2F2N13O17S [1]

Molar Mass 1517.52 [1]

Bioactivity Abelson murine leukemia (ABL) enzyme inhibitor [1]

Storage Store under the recommended conditions in the Certificate of Analysis [1]

Intended Use For research use only, not for human use [1]

A Guideline for Reporting Experimental Protocols

To help ensure your experiments are reproducible, here is a checklist of key data elements to include when

documenting your protocols, derived from an analysis of over 500 life science protocols [2].
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Data Element
Category

Key Information to Report

Sample Type (e.g., tumor tissue), source, preparation methods, and unique identifiers

where possible [3] [2].

Reagents &
Equipment

Catalog numbers, manufacturer, lot numbers, concentrations, experimental

parameters, and unique identifiers (e.g., from the Resource Identification Initiative)
[2].

Workflow
Information

A sequence of steps with necessary and sufficient information, including critical
steps, troubleshooting tips, and hints [3] [2].

Objective The goal or purpose of the protocol [3].

Experimental Workflow for an Enzyme Inhibition Assay

Below is a generalized Graphviz diagram for a typical enzyme inhibition assay workflow that you can adapt

for DosatiLink-1.
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Enzyme Inhibition Assay Workflow - This flowchart outlines key steps from reagent preparation to data

analysis in a typical enzyme inhibition experiment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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